4-(3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline

• IUPAC Name: 4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline
• InChI: InChI=1S/C12H11N3S/c1-8-7-16-12-14-11(6-15(8)12)9-2-4-10(13)5-3-9/h2-7H,13H2,1H3
• InChI Key: YLXIYXBSYJWFEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=CN12)C3=CC=C(C=C3)N
• Molecular Formula: C12H11N3S
• Molecular Weight: 229.30 g/mol

Description

“4-(3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline” is an orally available, potent and selective ghrelin receptor inverse agonist. It is also known as PF-05190457.

Synthesis Analysis

The synthesis of this compound involves the reaction of a predecessor molecule named methyl-2-(1-(3-methyl-6-(p-tolyl)imidazo[2,1-b]thiazol-2-yl)ethylidene)hydrazine-1-carbodithioate with the appropriate hydrazonoyl halide derivatives. The chemical composition of all the newly synthesized derivatives were confirmed by their microanalytical and spectral data (FT-IR, mass spectrometry, 1H-NMR and 13C-NMR).

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C12H11N3S/c1-8-7-16-12-14-11(6-15(8)12)9-2-4-10(13)5-3-9/h2-7H,13H2,1H3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of a predecessor molecule with hydrazonoyl halide derivatives. The reaction produces respective 1,3,4-thiadiazole derivatives.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 229.31. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Antimicrobial Activities

Compounds with structures related to 4-(3-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline have been synthesized and tested for antimicrobial activities. Studies have found that certain derivatives demonstrate antimicrobial activity against a range of bacteria and fungi, including Staphylococcus epidermidis and Candida albicans (Ur et al., 2004).

Anticancer Potential

Research on benzimidazole-thiazole derivatives, structurally similar to the compound , has shown promising anticancer activity against various cancerous cell lines. This highlights the potential use of these compounds in developing anticancer therapies (Nofal et al., 2014).

Anti-inflammatory and Analgesic Properties

Studies on compounds similar to this compound have revealed anti-inflammatory, analgesic, and antipyretic activities. These findings indicate potential therapeutic applications in treating inflammatory conditions (Abignente et al., 1983).

Cyclin-Dependent Kinase Inhibitors

Research has explored the role of similar compounds as inhibitors of cyclin-dependent kinase-2 (CDK2), which are significant in cancer treatment. These compounds show potential as therapeutic agents in cancer treatment by inhibiting key enzymes involved in cell division (Wang et al., 2004).

Mechanism of Action

The compound acts as a ghrelin receptor inverse agonist. It potently increases insulin secretion in glucose-stimulated human islets.

Synthesis routes and methods

Procedure details

Prepared as described in the Nitro Reduction section using 3-methyl-6-(4-nitrophenyl)imidazo[2,1-b][1,3]thiazole (0.20 g, 0.772 mmol) and tin (II) chloride dihydrate (0.87 g, 3.86 mmol) in EtOH (20 ml) to give the title compound (88 mg, 50%) as a pale orange solid after work-up and flash chromatography (1:1 DCM/EtOAc).